2-[5-(4-Fluorophenyl)-3-isopropyl-1H-pyrazol-1-YL]pyrazine

• Molecular Formula: C16H15FN4
• Molecular Weight: 282.32 g/mol
• IUPAC Name: 2-[5-(4-fluorophenyl)-3-propan-2-ylpyrazol-1-yl]pyrazine
• InChI: InChI=1S/C16H15FN4/c1-11(2)14-9-15(12-3-5-13(17)6-4-12)21(20-14)16-10-18-7-8-19-16/h3-11H,1-2H3
• InChI Key: MKFNBHOWPCCGSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)C2=CC=C(C=C2)F)C3=NC=CN=C3

Description

2-[5-(4-Fluorophenyl)-3-isopropyl-1H-pyrazol-1-YL]pyrazine is a useful research compound. Its molecular formula is C16H15FN4 and its molecular weight is 282.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The hydrazino pyrazine (20.20 g, 183 mmol, prepared as in J. Orq. Chem., 27, 3243 (1962)) was added in portions to the 1,3-diketone (34.7 g, 167 mmol, prepared in Example 1, Step A) in glacial acetic acid (400 mL). The reaction was refluxed for 2 hours, concentrated, and partitioned between EtOAc and K2CO3 (aq). The organics were dried (MgSO4) and evaporated to give a brown solid. Recrystallization from hexanes afforded 29.27 g (62%) of a cream colored solid.